N-((2,4-dimethylthiazol-5-yl)methyl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-1-[6-(2-methylphenyl)pyridazin-3-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H27N5OS/c1-15-7-4-5-9-19(15)20-10-11-22(27-26-20)28-12-6-8-18(14-28)23(29)24-13-21-16(2)25-17(3)30-21/h4-5,7,9-11,18H,6,8,12-14H2,1-3H3,(H,24,29)
• InChI Key: KLIUQBMXKMDJQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCCC(C3)C(=O)NCC4=C(N=C(S4)C)C
• Molecular Formula: C23H27N5OS
• Molecular Weight: 421.6 g/mol

Description

N-((2,4-dimethylthiazol-5-yl)methyl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H27N5OS and its molecular weight is 421.56. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

One study focuses on the molecular interaction of a specific antagonist with the CB1 cannabinoid receptor, employing methods like conformational analysis and comparative molecular field analysis (CoMFA) to understand the binding interactions with the receptor. This research highlights the application of complex chemical compounds in understanding receptor-ligand interactions, which is crucial for drug design and development (Shim et al., 2002).

Antimicrobial Activity

Several studies report on the design, synthesis, and evaluation of novel compounds for antimicrobial activity. For example, imidazo[1,2-a]pyridine-3-carboxamide derivatives have been investigated for their potential against drug-sensitive and resistant Mycobacterium tuberculosis strains, showcasing how chemical compounds can contribute to addressing public health challenges like tuberculosis (Lv et al., 2017).

Antituberculosis Activity

Research on imidazo[1,2-a]pyridine carboxamides highlights the exploration of new antitubercular agents, demonstrating the significance of chemical synthesis in developing novel therapeutic options for treating tuberculosis, especially in the face of multi-drug resistance (Wu et al., 2016).

Glycine Transporter 1 Inhibition

The identification of compounds as potent inhibitors of glycine transporter 1 (GlyT1) underlines the role of chemical compounds in neuroscience research, contributing to the understanding and potential treatment of CNS disorders (Yamamoto et al., 2016).